methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride

Specification

• CAS No.: 1461707-24-3
• Molecular Formula: C9H15ClN4O2
• Molecular Weight: 246.69 g/mol
• IUPAC Name: methyl 1-piperidin-3-yltriazole-4-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C9H14N4O2.ClH/c1-15-9(14)8-6-13(12-11-8)7-3-2-4-10-5-7;/h6-7,10H,2-5H2,1H3;1H
• Standard InChI Key: KWUIVISCPHFPKI-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CN(N=N1)C2CCCNC2.Cl
• Canonical SMILES: COC(=O)C1=CN(N=N1)C2CCCNC2.Cl

Introduction

Chemical Identity and Basic Properties

Nomenclature and Identification

Methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride belongs to the class of triazole derivatives, specifically 1H-1,2,3-triazole compounds. The compound has distinct identification markers that facilitate its cataloging in chemical databases and research repositories.

Table 1: Chemical Identity Parameters

Parameter	Value
CAS Number	1461707-24-3
IUPAC Name	methyl 1-piperidin-3-yltriazole-4-carboxylate;hydrochloride
Molecular Formula	C₉H₁₅ClN₄O₂
Molecular Weight	246.69 g/mol
Standard InChI	InChI=1S/C9H14N4O2.ClH/c1-15-9(14)8-6-13(12-11-8)7-3-2-4-10-5-7;/h6-7,10H,2-5H2,1H3;1H
Standard InChIKey	KWUIVISCPHFPKI-UHFFFAOYSA-N
SMILES	COC(=O)C1=CN(N=N1)C2CCCNC2.Cl
PubChem Compound	75454455

The compound features distinctive nomenclature identifiers that distinguish it from related triazole derivatives. The standard IUPAC naming convention emphasizes the connection between the triazole and piperidine rings, along with the carboxylate functional group, which defines its chemical behavior and potential applications.

Structural Characteristics

The molecular structure of methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride comprises several key functional groups that contribute to its chemical properties and potential biological activities.

The compound features:

• A 1,2,3-triazole ring: A five-membered heterocyclic structure containing three adjacent nitrogen atoms

• A methyl carboxylate group at position 4 of the triazole ring

• A piperidine ring connected at the N1 position of the triazole through the piperidine's C3 position

• A hydrochloride salt form that enhances solubility in polar solvents

The heterocyclic nature of this compound, particularly the presence of the 1,2,3-triazole moiety, contributes significantly to its potential application in medicinal chemistry and chemical research. The 1,2,3-triazole ring serves as a linker and an electron transfer bridge, properties that make triazole derivatives valuable in pharmaceutical development.

Physicochemical Properties

Physical States and Solubility

Methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride typically exists as a solid at room temperature. Its hydrochloride salt form significantly impacts its solubility profile, enhancing dissolution in polar solvents compared to the free base form.

The compound demonstrates:

• Good solubility in polar organic solvents like methanol, ethanol, and dimethyl sulfoxide

• Moderate solubility in water, enhanced by its salt form

• Limited solubility in non-polar solvents such as hexane and toluene

These solubility characteristics influence its handling in laboratory settings, formulation processes, and potential biological applications where aqueous solubility is often a critical parameter.

Synthesis Methodologies

Click Chemistry Approaches

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) represents one of the most efficient approaches for synthesizing 1,2,3-triazole derivatives like methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride. This methodology offers significant advantages in terms of regioselectivity, producing predominantly the 1,4-disubstituted triazole isomer.

A typical CuAAC reaction for synthesizing such compounds involves:

• Reaction of an azide-functionalized piperidine with a methyl propiolate derivative

• Catalysis by copper(I) sources, such as CuI or Cu(I) generated in situ

• Use of appropriate ligands to enhance copper catalysis

• Purification steps to isolate the desired product

• Salt formation with HCl to obtain the hydrochloride form

Research has shown that various copper sources and ligands can be employed in these reactions, with some studies utilizing tris{1-[(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]methyl}amine (THETA) as an efficient Cu-binding ligand for such transformations.

Applications and Biological Relevance

Research Tool Applications

Beyond potential therapeutic applications, methyl 1-(piperidin-3-yl)-1H-1,2,3-triazole-4-carboxylate hydrochloride and similar compounds serve as valuable research tools in chemical biology and medicinal chemistry:

• As building blocks for more complex molecules

• As intermediates in synthetic pathways

• As structural probes for studying protein-ligand interactions

• As model compounds for studying triazole chemistry

• As standards for analytical method development

The 1,2,3-triazole scaffold has been identified as a valuable pharmacophore in drug discovery, making derivatives like this compound particularly interesting for screening programs and structure-activity relationship studies.

Classification	Category	Details
Skin irritation	Category 2	Causes skin irritation
Eye irritation	Category 2A	Causes serious eye irritation
Specific target organ toxicity	Category 3	May cause respiratory irritation (Respiratory system)

These classifications necessitate appropriate safety measures during handling, storage, and disposal of the compound.